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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of tert-Butyl 2-bromoisobutyrate, a combustible
liquid that can cause skin and eye damage and respiratory irritation.[1] Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be familiar with the immediate safety
and handling requirements for tert-Butyl 2-bromoisobutyrate.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling tert-Butyl 2-bromoisobutyrate. This includes:

» Protective gloves: Neoprene or nitrile rubber gloves are recommended.
» Protective clothing: A lab coat or chemical-resistant apron should be worn.

o Eye and face protection: Chemical safety goggles and a face shield are essential to protect
against splashes.[1][2]

Ventilation: Use this chemical only in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of vapors.[1][2]
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First Aid Measures: In case of accidental exposure, follow these first-aid procedures
immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek immediate medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water.[1] Remove contaminated
clothing and wash it before reuse.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

 Ingestion: Clean your mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention.[2]

Quantitative Data Summary

The following table summarizes key quantitative and safety information for tert-Butyl 2-
bromoisobutyrate.

Property Value

CAS Number 23877-12-5

Appearance Colorless to almost colorless clear liquid
Purity >98.0% (GC)

Hazard Statements H227: Combustible liquid

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

] P501: Dispose of contents/container to an
Precautionary Statement i
approved waste disposal plant

Source: Tokyo Chemical Industry Co., Ltd. Safety Data Sheet
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Step-by-Step Disposal Protocol

The proper disposal of tert-Butyl 2-bromoisobutyrate involves a systematic approach to

waste collection, storage, and transfer to a licensed disposal facility.

. Waste Collection:

Small Quantities: For small spills or residual amounts, absorb the chemical with an inert
material such as vermiculite, dry sand, or earth. Do not use combustible materials like
sawdust.

Unused Product: If you have unused or unwanted tert-Butyl 2-bromoisobutyrate, do not
attempt to dispose of it down the drain.[2] It should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with tert-Butyl 2-
bromoisobutyrate, such as pipette tips, gloves, and absorbent pads, should also be
collected as hazardous waste.

. Waste Storage:

Container: Place the absorbed material or unused chemical into a suitable, clearly labeled,
and closed container. The container should be compatible with the chemical and properly
sealed to prevent leaks or spills.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "tert-Butyl 2-bromoisobutyrate”. Include the date of waste accumulation.

Storage Location: Store the waste container in a designated, well-ventilated, and cool, dry
area away from heat, sparks, and open flames.[2][3] Ensure it is stored separately from
incompatible materials such as acids, bases, reducing agents, and oxidizing agents.[3]

. Waste Disposal:

Regulatory Compliance: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste. It is essential to consult local, regional,
and national hazardous waste regulations to ensure complete and accurate classification
and disposal procedures.[2]
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» Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste
by a licensed and approved waste disposal company.[4] Provide them with a copy of the
Safety Data Sheet (SDS) for tert-Butyl 2-bromoisobutyrate.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl 2-
bromoisobutyrate.
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Caption: Workflow for the safe disposal of tert-Butyl 2-bromoisobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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